3-Deoxy-1beta,20-dihydroxyecdysone

• Molecular Formula: C27H44O7
• Molecular Weight: 480.6 g/mol
• IUPAC Name: (1S,2R,5R,9R,10R,13R,14S,17S)-1,2,14-trihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C27H44O7/c1-23(2,32)11-10-21(30)26(5,33)20-9-13-27(34)17-14-19(29)16-6-7-18(28)22(31)25(16,4)15(17)8-12-24(20,27)3/h14-16,18,20-22,28,30-34H,6-13H2,1-5H3/t15-,16-,18+,20-,21+,22+,24+,25+,26+,27+/m0/s1
• InChI Key: RWIUQUIFSRGGMV-KSEYKKGQSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3C(=CC(=O)[C@H]4[C@@]3([C@@H]([C@@H](CC4)O)O)C)[C@@]1(CC[C@@H]2[C@](C)([C@@H](CCC(C)(C)O)O)O)O
• Canonical SMILES: CC12CCC3C(=CC(=O)C4C3(C(C(CC4)O)O)C)C1(CCC2C(C)(C(CCC(C)(C)O)O)O)O
• synonyms: 3-deoxy-1,20-dihydroxyecdysone; 3-deoxy-1beta,20-dihydroxyecdysone

Description

3-Deoxy-1beta,20-dihydroxyecdysone is a natural product found in Diploclisia glaucescens with data available.

Scientific Research Applications

Biosynthesis in Ajuga Hairy Roots

Hairy roots of Ajuga reptans var. atropurpurea have shown the biosynthesis of several sterols and ecdysteroids, including 20-hydroxyecdysone and other related compounds. Detailed studies into the biosynthesis pathways have revealed the metabolic correlations and specific steps involved in the transformation of cholesterol into these ecdysteroids. This research provides insight into the unique pathways plants use for synthesizing these compounds and their potential applications in understanding steroid metabolism (Fujimoto et al., 2000).

Reproductive and Developmental Effects of Endocrine Disrupters

Studies on aquatic invertebrates, particularly crustaceans, have explored the effects of endocrine disrupting chemicals (EDCs), including ecdysteroids like 20-hydroxyecdysone. These studies help in understanding the vulnerability of aquatic invertebrates to EDCs and the potential environmental impact of these substances. The research has led to insights into the effects of these compounds on the development and reproduction of these organisms, providing a framework for understanding the broader implications of ecdysteroids in the environment (Hutchinson, 2002).

Metabolism Enhancing Properties of Phytoecdysteroids

Phytoecdysteroids, including 20-hydroxyecdysone, have been studied for their potential metabolism-enhancing properties. These compounds, found in certain plants, have shown a range of biological activities, including anabolic, cholesterol-lowering, and antiglycaemic effects. Research in this field aims at understanding these effects better and exploring the potential of these natural compounds as therapeutic agents with a higher safety margin compared to synthetic steroids (Mansury et al., 2010).